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Compound of Interest

Compound Name: 3,4,5-Trimethoxybenzonitrile

Cat. No.: B158541 Get Quote

An In-depth Technical Guide to the Safe Handling of 3,4,5-Trimethoxybenzonitrile

Introduction

3,4,5-Trimethoxybenzonitrile (CAS No: 1885-35-4) is a substituted benzonitrile compound

utilized in various research and development applications, particularly in the synthesis of more

complex molecules.[1] Its chemical structure, featuring a nitrile group and three methoxy

substituents on the benzene ring, imparts specific reactivity and, consequently, a distinct

hazard profile. This guide is intended for researchers, scientists, and drug development

professionals, providing comprehensive safety information, handling precautions, and

emergency procedures to ensure its safe use in a laboratory setting. Adherence to these

guidelines is crucial for minimizing risks and protecting personnel from potential chemical

exposure.

Chemical Identification and Physical Properties
Accurate identification and knowledge of a chemical's physical properties are foundational to its

safe handling.
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Property Value Citations

CAS Number 1885-35-4 [2]

Molecular Formula C₁₀H₁₁NO₃ [1][3]

Molecular Weight 193.20 g/mol [1]

Appearance
White to orange/green powder

or crystal
[2][4]

Melting Point 91-94 °C [2]

Boiling Point 180-185 °C / 10 mmHg [2]

Solubility Soluble in Methanol [2]

Flash Point Not Applicable

Density ~1.23 g/cm³ (estimate) [2]

Hazard Identification and GHS Classification
3,4,5-Trimethoxybenzonitrile is classified as hazardous under the Globally Harmonized

System (GHS).[1] The primary hazards are related to acute toxicity and irritation.
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GHS Classification Code Description Citations

Pictogram
GHS07 (Exclamation

Mark)

Signal Word Warning

Hazard Statements H302 Harmful if swallowed [1]

H312
Harmful in contact

with skin
[1]

H332 Harmful if inhaled

H315 Causes skin irritation [1]

H319
Causes serious eye

irritation
[1]

H335
May cause respiratory

irritation

Hazard Classes Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity,

Inhalation
Category 4

Skin Irritation Category 2

Eye Irritation Category 2

Specific Target Organ

Toxicity

Category 3

(Respiratory system)

The primary target organ for toxicity is the respiratory system. Inhalation of dust, skin contact,

eye contact, and ingestion are all potential routes of harmful exposure.

Safe Handling and Storage Procedures
Strict protocols must be followed to minimize exposure during handling and storage.
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Handling:

Ventilation: Always handle this compound in a well-ventilated area, preferably within a

chemical fume hood.[5][6]

Avoid Contact: Prevent all personal contact, including the inhalation of dust.[7] Do not get in

eyes, on skin, or on clothing.[5]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[5] Do not eat, drink,

or smoke in the work area.

Dust Control: Avoid dust formation.[5] Use dry clean-up procedures and avoid generating

dust during spill management.[7]

Storage:

Container: Keep the container tightly closed in a dry and cool place.[5][6]

Conditions: Store in a locked, well-ventilated area.[5][6]

Incompatibilities: Store away from strong oxidizing agents, as contact may result in ignition.

[5][7][8]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and appropriate PPE are essential to prevent exposure.
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Control Measure Specification Citations

Engineering Controls

Ensure adequate ventilation.

Eyewash stations and safety

showers must be close to the

workstation.

[5][9]

Eye/Face Protection

Wear chemical safety goggles

or glasses that comply with

OSHA 29 CFR 1910.133 or

European Standard EN166.

[5][10]

Skin Protection

Wear appropriate protective

gloves (inspected prior to use)

and clothing to prevent skin

exposure.

[5][10]

Respiratory Protection

Use a NIOSH-approved N95

dust mask or equivalent when

dust is generated.

First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Protocol Citations

Inhalation

Move the person to fresh air. If

breathing is difficult or has

stopped, provide artificial

respiration. Seek immediate

medical attention.

[5][8][11]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected skin with plenty of

soap and water for at least 15

minutes. If skin irritation

occurs, get medical advice.

[5][8][11]

Eye Contact

Immediately rinse the eyes

cautiously with plenty of water

for at least 15 minutes, holding

the eyelids open. Remove

contact lenses if present and

easy to do so. Continue

rinsing. If eye irritation persists,

seek medical attention.

[5][8][11]

Ingestion

Rinse mouth with water. Call a

POISON CENTER or doctor

immediately if you feel unwell.

Do NOT induce vomiting.

[5][11]

Fire and Explosion Hazard Data
While not highly flammable, 3,4,5-Trimethoxybenzonitrile is a combustible solid.
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Hazard Aspect Description Citations

Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide (CO₂).

[5][6][10]

Specific Hazards

The compound is a

combustible solid.[7] Finely

dispersed dust may form an

explosive mixture with air.[7]

Hazardous combustion

products include carbon

monoxide (CO), carbon dioxide

(CO₂), and nitrogen oxides

(NOx).

[6][7]

Firefighter Protection

Wear a self-contained

breathing apparatus (SCBA)

and full protective gear to

prevent contact with skin and

eyes.

[5][6]

Toxicological Information
The toxicological profile is primarily based on GHS classifications. Harmful effects are expected

following oral, dermal, or inhalation exposure.[1] The material is a known irritant to the skin,

eyes, and respiratory system.

Experimental Protocols: Detailed experimental protocols for the toxicological assessment of

3,4,5-Trimethoxybenzonitrile are not available in the publicly accessible safety data sheets

and chemical databases referenced. Such studies are typically conducted by manufacturers or

specialized toxicology labs and are often proprietary. The hazard classifications provided are

derived from the results of these non-disclosed studies.

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 3,4,5-
Trimethoxybenzonitrile in a laboratory setting, from acquisition to disposal.
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Preparation Phase

Experimental Phase
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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